![molecular formula C5H6ClN3O B168402 6-Chloro-3-methoxypyridazin-4-amine CAS No. 14369-14-3](/img/structure/B168402.png)
6-Chloro-3-methoxypyridazin-4-amine
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Overview
Description
6-Chloro-3-methoxypyridazin-4-amine is a chemical compound with the CAS Number: 14369-14-3. It has a molecular weight of 159.57 . The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 6-Chloro-3-methoxypyridazin-4-amine is 1S/C5H6ClN3O/c1-10-5-3 (7)2-4 (6)8-9-5/h2H,1H3, (H2,7,8) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
6-Chloro-3-methoxypyridazin-4-amine is a solid compound . The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Antifungal Applications
6-Chloro-3-methoxypyridazin-4-amine: has been utilized in the synthesis of compounds with antifungal properties. These compounds have shown effectiveness against various fungal pathogens, which can be crucial for agricultural science as plant growth regulators and crop protection agents .
Synthesis of Neo-nicotinoid Insecticides
This chemical serves as a key intermediate in the production of neo-nicotinoid insecticides. The selective hydrogenation of its precursor, 6-chloro-3-pyridinecarbonitrile, leads to the formation of (6-chloro-3-pyridyl)methylamine , which is integral to the development of these insecticides .
Molecular Modeling and Simulation
The compound is referenced in molecular modeling programs such as Amber, GROMACS, and others. These programs use 6-Chloro-3-methoxypyridazin-4-amine to produce simulations that can predict the behavior of molecules, which is essential for understanding interactions at the molecular level .
Development of Plant Virucides
Pyridazine derivatives, which include 6-Chloro-3-methoxypyridazin-4-amine , are known for their wide range of bioactivities. They are often employed as plant virucides, helping to protect crops from viral infections and diseases .
Antitumor Agents
Research has indicated that certain pyridazine derivatives exhibit antitumor activities. As a result, 6-Chloro-3-methoxypyridazin-4-amine could be a potential candidate for the development of new antitumor agents, contributing to cancer research and treatment .
Herbicide Development
The compound is also involved in the synthesis of herbicides. Its derivatives have been used to control unwanted vegetation, playing a significant role in agricultural management and food production .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-chloro-3-methoxypyridazin-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3O/c1-10-5-3(7)2-4(6)8-9-5/h2H,1H3,(H2,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPRYUWUIMNDNC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C=C1N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30451627 |
Source
|
Record name | 6-Chloro-3-methoxypyridazin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30451627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-3-methoxypyridazin-4-amine | |
CAS RN |
14369-14-3 |
Source
|
Record name | 6-Chloro-3-methoxypyridazin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30451627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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